Cas no 7542-39-4 ( )

  structure
  structure
Product Name: 
CAS No:7542-39-4
MF:C4H5FN4
MW:128.107702970505
CID:870321
PubChem ID:45080485
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrimidinediamine, 4-fluoro- (9CI)
    • 4-fluoropyrimidine-2,5-diamine
    • 7542-39-4
    • DTXSID80663990
    •  
    • Inchi: 1S/C4H5FN4/c5-3-2(6)1-8-4(7)9-3/h1H,6H2,(H2,7,8,9)
    • InChI Key: MNRBDLANUUMWDK-UHFFFAOYSA-N
    • SMILES: FC1C(=CN=C(N)N=1)N

Computed Properties

  • Exact Mass: 128.05
  • Monoisotopic Mass: 128.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: -0.4

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